N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,3-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,3-dimethoxybenzamide” is a chemical compound. It is a derivative of 4H-pyrido[1,2-a]pyrimidin-4-one . This compound is part of a family that exhibits versatile biological activities .
Synthesis Analysis
The synthesis of derivatives of 4H-pyrido[1,2-a]pyrimidin-4-one has been achieved through a metal-free C-3 chalcogenation process . This operationally simple reaction can be executed on a gram scale and highlights broad functional group tolerance .Scientific Research Applications
- Pyrido[2,3-d]pyrimidin-5-one derivatives, including compounds related to our target molecule, exhibit antiproliferative activity . These compounds have potential as cancer therapeutics due to their ability to inhibit cell growth and division.
- The pyrido[2,3-d]pyrimidine class displays antimicrobial effects. These compounds have been investigated for their ability to combat bacterial and fungal infections .
- Some pyrido[2,3-d]pyrimidines possess anti-inflammatory and analgesic properties . These compounds may help manage pain and inflammation associated with various conditions.
- Certain pyrido[2,3-d]pyrimidines exhibit hypotensive effects, potentially aiding in the treatment of hypertension .
- Pyrido[2,3-d]pyrimidines have been explored as antihistaminic agents . Their ability to modulate histamine receptors may be relevant for allergic reactions and related conditions.
- API-1 : A pyrido[2,3-d]pyrimidin-5-one derivative, API-1, shows promise as an antiproliferative agent .
- TKI-28 : Among pyrido[2,3-d]pyrimidin-7-one derivatives, TKI-28 stands out as a tyrosine kinase inhibitor .
- CDK4 Inhibitors : Other pyrido[2,3-d]pyrimidin-7-one derivatives act as cyclin-dependent kinase (CDK4) inhibitors .
Antiproliferative Activity
Antimicrobial Properties
Anti-Inflammatory and Analgesic Effects
Hypotensive Activity
Antihistaminic Potential
Specific Derivatives of Interest
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives, a class to which this compound belongs, play important roles in various physiological processes .
Mode of Action
Pyrimidine derivatives are known to exhibit various biological activities, including antifungal and hypoglycemic activity, and can be effective in the treatment of atherosclerosis .
Biochemical Pathways
Pyrimidine derivatives are known to interact with various physiological processes .
Action Environment
properties
IUPAC Name |
N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-11-8-9-22-15(10-11)20-12(2)16(19(22)24)21-18(23)13-6-5-7-14(25-3)17(13)26-4/h5-10H,1-4H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQXSJVANJNBUFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=C(C(=CC=C3)OC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,3-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.